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Compound of Interest

Compound Name: COPPER BERYLLIUM

Cat. No.: B1143545

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
C17200 beryllium copper. The following information addresses common issues encountered
during the age-hardening process and its effect on the alloy's mechanical properties.

Frequently Asked Questions (FAQSs)

Q1: What is the fundamental principle behind the age hardening of C17200?

Al: The high strength of C17200 is achieved through a precipitation hardening heat treatment.
This process involves two main stages: solution annealing and age hardening. During solution
annealing, the alloy is heated to a high temperature (typically 760-780°C) to dissolve the
beryllium into the copper matrix, followed by rapid quenching to trap this solid solution at room
temperature. The subsequent age hardening, performed at a lower temperature (typically 320-
340°C), causes the precipitation of fine, beryllium-rich particles (gamma prime and gamma
double prime phases) within the copper matrix. These precipitates hinder dislocation
movement, thereby significantly increasing the strength and hardness of the alloy.[1]

Q2: What are the typical aging temperatures and times for C172007?

A2: Age hardening temperatures for C17200 typically range from 260°C to 370°C (500°F to
700°F). The time required to achieve peak mechanical properties is inversely related to the
aging temperature. Lower temperatures require longer aging times, while higher temperatures
require shorter times. For example, at 290°C (550°F), it may take around 30 hours to reach
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peak strength, whereas at 370°C (700°F), peak strength can be achieved in as little as 30
minutes.[2][3][4] A standard treatment to achieve peak properties is often around 315°C
(600°F) for 2 to 3 hours.[5]

Q3: What is the difference between under-aging, peak-aging, and over-aging C172007?
A3:

e Under-aging: This occurs when the aging process is stopped before the alloy reaches its
maximum strength. Under-aged C17200 typically exhibits higher ductility and toughness
compared to the peak-aged condition.[4]

o Peak-aging: This is the state where the alloy achieves its maximum tensile strength and
hardness. This is due to the optimal size and distribution of the strengthening precipitates.

e Over-aging: If the aging process continues beyond the peak, the precipitates begin to
coarsen, leading to a decrease in strength and hardness. However, over-aging can improve
the alloy's electrical and thermal conductivity, as well as its dimensional stability.[4]

Q4: Does C17200 age at room temperature?

A4: No, C17200 beryllium copper does not age harden at room temperature, even when stored
for extended periods. The precipitation process requires elevated temperatures to activate the
diffusion of beryllium atoms.[4]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Solution(s)

Lower than expected hardness

or strength after aging.

1. Incorrect aging time or
temperature: The combination
of time and temperature did
not allow for optimal
precipitation. 2. Incomplete
solution annealing: Not all of
the beryllium was dissolved
into the copper matrix prior to
quenching. 3. Slow quenching
rate: A slow quench from the
solution annealing temperature
can allow for some premature
precipitation, reducing the
amount of beryllium available

for subsequent age hardening.

1. Verify aging parameters:
Refer to the provided data
tables to select the appropriate
aging time and temperature for
your desired properties.
Ensure your furnace is
properly calibrated. For high-
temperature aging (e.g.,
370°C), precise time control
(within £3 minutes) is critical.
[4] 2. Ensure proper solution
annealing: Heat the material to
the recommended temperature
(760-780°C) and hold for a
sufficient time to ensure
complete dissolution of
beryllium. 3. Use a rapid
quench: Immediately quench
the material in water after
solution annealing to retain the

supersaturated solid solution.

Distortion or warping of parts

during aging.

1. Non-uniform heating or
cooling: Can create internal
stresses. 2. Residual stresses
from prior cold working or
machining: These stresses can
be relieved unevenly during

the aging process.

1. Ensure uniform heating: Use
a furnace with good
temperature uniformity and
circulation. For larger parts,
consider strategic placement to
ensure even heating. 2. Stress
relief: If parts have been
heavily cold-worked, a stress-
relief anneal may be
necessary before the final
aging treatment. Fixturing the
parts during aging can also

help maintain their shape.
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o o 1. Characterize your furnace:
1. Temperature variation within
] Map the temperature
the furnace: Different parts of o o
] distribution within your furnace
the furnace may be at slightly ] ]
] to identify any hot or cold
different temperatures. 2.

Inconsistent mechanical o ) spots. Place samples in the
_ Variation in material _
properties across a batch of N ) most uniform temperature
composition or prior _
samples. zone. 2. Ensure material

processing: Inconsistencies in _ _
) consistency: Use material from
the raw material can lead to )
] the same batch and with a
different responses to heat ) ) )
consistent processing history
treatment. N o
for critical applications.

Experimental Protocols
Detailed Methodology for Age Hardening of C17200

¢ Solution Annealing:
o Heat the C17200 alloy to a temperature between 760°C and 780°C in a calibrated furnace.

o Hold the alloy at this temperature for a sufficient duration to ensure complete dissolution of
the beryllium into the copper matrix. This time will depend on the cross-sectional thickness

of the material.

o Immediately and rapidly quench the alloy in water to room temperature. This step is crucial
to "lock in" the supersaturated solid solution.

e Age Hardening (Precipitation Hardening):

o Place the solution-annealed and quenched C17200 alloy into a calibrated furnace
preheated to the desired aging temperature (e.g., 315°C, 345°C, or 370°C).

o Hold the alloy at the aging temperature for the specified duration as determined by your
experimental plan. Refer to the data tables below for guidance on the relationship between
aging time, temperature, and resulting mechanical properties.
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o After the specified aging time has elapsed, remove the alloy from the furnace and allow it
to cool in air to room temperature. The cooling rate from the aging temperature is not as
critical as the quench from the solution annealing temperature.

Methodology for Mechanical Property Testing

o Tensile Testing:
o Prepare tensile test specimens according to ASTM ES8 standards.
o Conduct uniaxial tensile tests at room temperature using a universal testing machine.

o Determine the ultimate tensile strength (UTS), 0.2% offset yield strength (YS), and
elongation.

e Hardness Testing:

o Measure the Rockwell C hardness (HRC) of the heat-treated samples using a calibrated
Rockwell hardness tester.

o Ensure the surface of the sample is properly prepared (clean, smooth, and flat) before
making indentations.

Data Presentation

Table 1: Effect of Aging Time and Temperature on the Mechanical Properties of C17200 (Alloy
25 1/2H Temper)
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Aging ] ] Tensile Yield .

Temperatur Aging Time Strength Strength Elongation Hardness
e (°C) (hours) (MPa) (MPa) (%) (HRC)
315 0.5 1172 1034 7 36

1 1276 1138 5 38

2 1344 1207 4 40

3 1310 1172 4 39

4 1276 1138 5 38

345 0.5 1310 1172 4 39

1 1379 1241 3 41

2 1276 1138 5 38

3 1207 1069 6 36

370 0.25 1310 1172 4 39

0.5 1344 1207 4 40

1 1241 1103 5 37

2 1138 965 7 34

Note: Bolded values indicate approximate peak properties for the given temperature. Data is
compiled and extrapolated from graphical representations in technical literature.

Mandatory Visualization
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Caption: Experimental workflow for investigating the effects of aging time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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